Chemical structure and properties of Sodium 5-(diphenylphosphinoyl)pentanoate
Chemical structure and properties of Sodium 5-(diphenylphosphinoyl)pentanoate
Prepared for: Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of Sodium 5-(diphenylphosphinoyl)pentanoate, a compound of interest in pharmaceutical research and development. Drawing upon established chemical principles and available data, this document details its chemical structure, physicochemical properties, a proposed synthesis pathway, and potential applications.
Introduction and Core Concepts
Sodium 5-(diphenylphosphinoyl)pentanoate is the sodium salt of 5-(diphenylphosphinoyl)pentanoic acid. Its structure features a central phosphorus atom double-bonded to an oxygen atom and single-bonded to two phenyl groups and a pentanoate chain. This unique combination of a phosphine oxide and a carboxylic acid salt functionality imparts specific chemical characteristics that are of interest in synthetic and medicinal chemistry.
This compound is recognized as a United States Pharmacopeia (USP) reference standard, indicating its importance in quality control and analytical testing within the pharmaceutical industry[1]. It has been identified as a related compound to prostaglandin analogs such as latanoprost and epoprostenol, suggesting its potential relevance in the study and synthesis of these therapeutic agents[1][2].
Chemical Structure and Identification
The chemical identity of Sodium 5-(diphenylphosphinoyl)pentanoate is established through its unique structural arrangement and is cataloged by several international chemical identifiers.
2D Chemical Structure
Caption: 2D structure of Sodium 5-(diphenylphosphinoyl)pentanoate.
Key Identifiers
| Identifier | Value | Source |
| CAS Number | 71140-70-0 | [1][3] |
| Molecular Formula | C₁₇H₁₈NaO₃P | [1][4] |
| Molecular Weight | 324.29 g/mol | [1][4] |
| IUPAC Name | sodium 5-(diphenylphosphoryl)pentanoate | [3] |
| Synonyms | 5-(Diphenylphosphinoyl)pentanoic acid sodium salt, Sodium 5-diphenylphosphorylpentanoate | [3][5] |
| InChI | InChI=1S/C17H19O3P.Na/c18-17(19)13-7-8-14-21(20,15-9-3-1-4-10-15)16-11-5-2-6-12-16;/h1-6,9-12H,7-8,13-14H2,(H,18,19);/q;+1/p-1 | [1][4] |
| SMILES | C1=CC=C(C=C1)P(=O)(CCCCC(=O)[O-])C2=CC=CC=C2.[Na+] | [3][4] |
Physicochemical Properties
The physicochemical properties of a compound are critical for its handling, formulation, and mechanism of action in biological systems.
| Property | Value | Source/Comment |
| Appearance | Solid (predicted) | General property of sodium carboxylates. |
| Solubility | Soluble in water and polar organic solvents (predicted). | The ionic nature of the sodium salt and the polar phosphine oxide group suggest solubility in polar solvents. |
| Melting Point | Not available | |
| Boiling Point | Not available | |
| pKa (of parent acid) | ~4-5 (predicted) | Typical range for a carboxylic acid. |
| Storage | 2-8°C Refrigerator | [2] |
Synthesis Protocol
Proposed Synthesis of 5-(diphenylphosphinoyl)pentanoic acid
A common method for the formation of a carbon-phosphorus bond is the Michaelis-Arbuzov reaction. This reaction, however, is more suited for the synthesis of phosphonates. A more direct approach for a phosphine oxide like this would be the reaction of a Grignard reagent with diphenylphosphinic chloride, followed by oxidation, or more directly, the reaction of a suitable alkyl halide with a diphenylphosphine oxide anion.
A plausible route involves the reaction of diphenylphosphine oxide with a halo-pentanoic acid ester, followed by hydrolysis of the ester and subsequent salt formation.
Step 1: Alkylation of Diphenylphosphine Oxide
Diphenylphosphine oxide is deprotonated with a strong base, such as sodium hydride (NaH), to form the corresponding phosphide anion. This nucleophilic anion then undergoes an Sₙ2 reaction with an ethyl 5-halopentanoate (e.g., ethyl 5-bromopentanoate).
Step 2: Hydrolysis of the Ester
The resulting ethyl 5-(diphenylphosphinoyl)pentanoate is then hydrolyzed under basic conditions, for example, with sodium hydroxide in an aqueous alcohol solution, to yield the sodium salt of the carboxylic acid directly.
Caption: Proposed synthetic workflow for Sodium 5-(diphenylphosphinoyl)pentanoate.
Detailed Experimental Protocol (Hypothetical)
Materials:
-
Diphenylphosphine oxide
-
Sodium hydride (60% dispersion in mineral oil)
-
Anhydrous Tetrahydrofuran (THF)
-
Ethyl 5-bromopentanoate
-
Sodium hydroxide (NaOH)
-
Ethanol (EtOH)
-
Diethyl ether
-
Saturated aqueous sodium bicarbonate solution
-
Anhydrous magnesium sulfate
Procedure:
-
Alkylation: To a stirred suspension of sodium hydride (1.1 eq) in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon), a solution of diphenylphosphine oxide (1.0 eq) in anhydrous THF is added dropwise at 0 °C. The reaction mixture is stirred at this temperature for 30 minutes and then allowed to warm to room temperature for 1 hour. A solution of ethyl 5-bromopentanoate (1.2 eq) in anhydrous THF is then added dropwise, and the reaction mixture is heated to reflux and monitored by TLC until the starting material is consumed.
-
Work-up and Isolation of the Ester: The reaction is carefully quenched by the slow addition of water. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with saturated aqueous sodium bicarbonate solution, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to yield the crude ethyl 5-(diphenylphosphinoyl)pentanoate, which can be purified by column chromatography.
-
Hydrolysis and Salt Formation: The purified ester is dissolved in a mixture of ethanol and water. Sodium hydroxide (1.5 eq) is added, and the mixture is stirred at room temperature or gently heated until the hydrolysis is complete (monitored by TLC).
-
Isolation of the Sodium Salt: The reaction mixture is concentrated under reduced pressure to remove the ethanol. The remaining aqueous solution is washed with a non-polar solvent like hexane to remove any unreacted starting materials. The aqueous layer is then carefully evaporated to dryness to yield Sodium 5-(diphenylphosphinoyl)pentanoate as a solid. The product can be further purified by recrystallization if necessary.
Spectroscopic Characterization (Predicted)
¹H NMR (Proton Nuclear Magnetic Resonance)
The ¹H NMR spectrum in a solvent like D₂O is expected to show the following signals:
-
Aromatic Protons: Multiplets in the range of δ 7.4-7.8 ppm corresponding to the ten protons of the two phenyl groups.
-
Aliphatic Protons:
-
A triplet corresponding to the two protons on the carbon adjacent to the carboxylate group (α-protons).
-
Multiplets for the protons on the three other methylene groups of the pentanoate chain.
-
A multiplet for the two protons on the carbon adjacent to the phosphorus atom.
-
¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)
The ¹³C NMR spectrum would display distinct signals for each carbon atom in the molecule:
-
Aromatic Carbons: Several signals in the aromatic region (δ 120-140 ppm).
-
Carbonyl Carbon: A signal for the carboxylate carbon, typically downfield (δ > 170 ppm).
-
Aliphatic Carbons: Signals for the five methylene carbons in the pentanoate chain.
³¹P NMR (Phosphorus-31 Nuclear Magnetic Resonance)
The ³¹P NMR spectrum is a powerful tool for characterizing organophosphorus compounds. A single signal is expected for the phosphorus atom in the phosphine oxide, with a chemical shift characteristic of this functional group.
IR (Infrared) Spectroscopy
The IR spectrum would provide information about the functional groups present:
-
P=O Stretch: A strong absorption band characteristic of the phosphine oxide group, typically in the region of 1150-1200 cm⁻¹.
-
C=O Stretch (Carboxylate): A strong absorption band for the carboxylate anion, typically in the range of 1550-1610 cm⁻¹.
-
C-H Stretch (Aromatic and Aliphatic): Bands corresponding to the C-H stretching vibrations of the phenyl groups and the alkyl chain.
Mass Spectrometry (MS)
Mass spectrometry would confirm the molecular weight of the anion. In electrospray ionization (ESI) mass spectrometry, the negative ion mode would show a peak corresponding to the [M-Na]⁻ ion at m/z 301.09.
Applications and Areas of Research
The primary documented application of Sodium 5-(diphenylphosphinoyl)pentanoate is as a pharmaceutical reference standard [1]. This implies its use in the quality control of active pharmaceutical ingredients (APIs) and formulated drug products, particularly for prostaglandin analogs like latanoprost and epoprostenol[1][2].
Its structural similarity to intermediates in the synthesis of prostaglandins suggests its potential use as a building block or a reference compound in the development of new synthetic routes for this class of drugs. Prostaglandins are used to treat a variety of conditions, including glaucoma, pulmonary hypertension, and to induce labor.
Furthermore, organophosphorus compounds, in general, have a wide range of applications in medicinal chemistry, including as enzyme inhibitors and therapeutic agents. While no specific biological activity has been reported for Sodium 5-(diphenylphosphinoyl)pentanoate, its structure could serve as a scaffold for the design of new bioactive molecules.
Safety and Handling
The safety information for Sodium 5-(diphenylphosphinoyl)pentanoate is primarily derived from the data available for its parent acid, 5-(diphenylphosphinyl)pentanoic acid.
GHS Hazard Statements for the Parent Acid:
-
H315: Causes skin irritation.
-
H319: Causes serious eye irritation.
-
H335: May cause respiratory irritation.
Precautionary Statements:
It is recommended to handle this compound in a well-ventilated area, using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.
Conclusion
Sodium 5-(diphenylphosphinoyl)pentanoate is a well-defined chemical entity with a significant role as a pharmaceutical reference standard. Its chemical structure, possessing both a phosphine oxide and a carboxylate, presents interesting possibilities for its application in organic synthesis and medicinal chemistry. While detailed experimental data on its synthesis and biological activity are not extensively published, this guide provides a robust framework based on established chemical principles for its understanding and potential utilization in a research and development setting. Further investigation into its biological properties could reveal novel therapeutic applications.
References
-
PubChem. Sodium 5-(diphenylphosphoryl)pentanoate. National Center for Biotechnology Information. [Link]
-
Global Substance Registration System (GSRS). SODIUM 5-DIPHENYLPHOSPHORYLPENTANOATE. U.S. Food and Drug Administration. [Link]
-
Pharmaffiliates. Epoprostenol Related Compound B (Sodium 5-(diphenylphosphinoyl)pentanoate) (1237622). [Link]
-
Pharmaffiliates. Sodium 5-(diphenylphosphoryl)pentanoate. [Link]
Sources
- 1. Sodium 5-(diphenylphosphinoyl)pentanoate USP Reference Standard [sigmaaldrich.com]
- 2. pharmaffiliates.com [pharmaffiliates.com]
- 3. Sodium 5-(diphenylphosphoryl)pentanoate | C17H18NaO3P | CID 46907972 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. GSRS [gsrs.ncats.nih.gov]
- 5. Sodium pentanoate | Sigma-Aldrich [sigmaaldrich.com]
